Cas no 1247394-50-8 (2-(2,3-dichlorophenyl)-3-methylbutanoic acid)

• Product Name: 2-(2,3-dichlorophenyl)-3-methylbutanoic acid
• CAS No: 1247394-50-8
• MF: C₁₁H₁₂Cl₂O₂
• MW: 247.12
• CID: 5070735
• PubChem ID: 62395745
• Update Time: 2024-11-08

2-(2,3-dichlorophenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-dichloro-alpha-(1-methylethyl)-benzeneacetic acid
• 2-(2,3-dichlorophenyl)-3-methylbutanoic acid
• 2,3-dichloro-alpha-(1-methylethyl)-benzeneaceticacid
• AKOS011683111
• F73440
• 1247394-50-8
• BS-44607
• CS-0343907
• EN300-1138553

• Inchi： 1S/C11H12Cl2O2/c1-6(2)9(11(14)15)7-4-3-5-8(12)10(7)13/h3-6,9H,1-2H3,(H,14,15)
• InChI Key： BHPGYMJYPXZCJF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(C(=O)O)C(C)C)Cl

Computed Properties

• Exact Mass: 246.0214350g/mol
• Monoisotopic Mass: 246.0214350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes